4-(3-Fluorophenoxy)thiophene-2-carbaldehyde

• Molecular Formula: C11H7FO2S
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-(3-fluorophenoxy)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H7FO2S/c12-8-2-1-3-9(4-8)14-10-5-11(6-13)15-7-10/h1-7H
• InChI Key: FSLZZIRGTVAARN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=CSC(=C2)C=O

Description

4-(3-Fluorophenoxy)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C11H7FO2S and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-(4-(3-fluoro-phenoxy)-thiophen-2-yl)-[1,3]dioxolane described in Preparation Example 33 (280 mg, 1.05 mmol) in methanol (10 mL) was added citric acid aqueous solution (10 mL), and the solution was stirred at room temperature for 30 minutes. The reaction solution was neutralized with an aqueous solution of sodium bicarbonate, the solution was extracted with ethyl acetate, the organic layer was dried over anhydrous sodium sulfate, the solvent was evaporated in vacuo, and the title compound (210 mg, 0.95 mmol, 90%) was obtained as a colorless oil.